Cas no 2229151-39-5 (1-(3,4,5-trifluorophenyl)cyclopropylmethanamine)

• Product Name: 1-(3,4,5-trifluorophenyl)cyclopropylmethanamine
• CAS No: 2229151-39-5
• MF: C₁₀H₁₀F₃N
• MW: 201.188313007355
• CID: 6381777
• PubChem ID: 165647295
• Update Time: 2025-05-25

1-(3,4,5-trifluorophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4,5-trifluorophenyl)cyclopropylmethanamine
• [1-(3,4,5-trifluorophenyl)cyclopropyl]methanamine
• 2229151-39-5
• EN300-1819824

• Inchi： 1S/C10H10F3N/c11-7-3-6(4-8(12)9(7)13)10(5-14)1-2-10/h3-4H,1-2,5,14H2
• InChI Key： KTTMBVRQZUAMDJ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C1(CN)CC1)F)F

Computed Properties

• Exact Mass: 201.07653381g/mol
• Monoisotopic Mass: 201.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3,4,5-trifluorophenyl)cyclopropylmethanamine

Introduction to 1-(3,4,5-trifluorophenyl)cyclopropylmethanamine (CAS No. 2229151-39-5)

The compound 1-(3,4,5-trifluorophenyl)cyclopropylmethanamine, identified by the CAS number 2229151-39-5, represents a significant advancement in the field of medicinal chemistry. Its unique structural configuration, featuring a trifluorophenyl moiety linked to a cyclopropylmethanamine backbone, has garnered considerable attention due to its potential pharmacological applications. This introduction delves into the chemical properties, synthetic pathways, and emerging research applications of this compound, highlighting its relevance in contemporary drug discovery.

The molecular structure of 1-(3,4,5-trifluorophenyl)cyclopropylmethanamine is characterized by a rigid cyclopropyl ring connected to an amine-substituted carbon atom, which is further attached to a trifluorophenyl group. The presence of fluorine atoms in the aromatic ring introduces electron-withdrawing effects and metabolic stability, making it an attractive scaffold for medicinal chemists. Such structural features are often exploited to modulate binding affinity and selectivity in biological targets.

Recent studies have highlighted the utility of fluorinated aromatic compounds in the development of bioactive molecules. The trifluorophenyl group in 1-(3,4,5-trifluorophenyl)cyclopropylmethanamine enhances lipophilicity and reduces susceptibility to oxidative degradation, thereby improving the compound's pharmacokinetic profile. This has led to its investigation as a potential lead molecule in the design of novel therapeutics targeting various diseases.

The synthesis of 1-(3,4,5-trifluorophenyl)cyclopropylmethanamine involves multi-step organic transformations that require precise control over reaction conditions. One common synthetic route begins with the formation of the cyclopropylmethanamine core through cyclopropanation reactions followed by nucleophilic substitution. Subsequent functionalization with the trifluorophenyl group is achieved through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These synthetic strategies leverage advanced catalytic systems to ensure high yields and purity.

In the realm of pharmaceutical research, 1-(3,4,5-trifluorophenyl)cyclopropylmethanamine has been explored for its potential interactions with biological targets. Preliminary computational studies suggest that this compound may exhibit binding affinity to enzymes and receptors involved in inflammatory pathways. The fluorinated aromatic ring is particularly noted for its ability to engage hydrophobic pockets in protein binding sites, enhancing drug-receptor interactions. Such findings make it a promising candidate for further investigation in preclinical models.

Emerging research indicates that derivatives of 1-(3,4,5-trifluorophenyl)cyclopropylmethanamine may possess anti-inflammatory and immunomodulatory properties. The combination of the cyclopropyl and trifluorophenyl moieties creates a unique pharmacophore that can be fine-tuned to modulate immune responses. This has sparked interest in exploring its efficacy in conditions such as autoimmune disorders and chronic inflammation.

The compound's stability under various storage conditions is another critical factor contributing to its suitability for pharmaceutical applications. The presence of fluorine atoms enhances chemical stability while minimizing degradation pathways that could compromise efficacy. This stability is particularly important for long-term storage and transportation requirements in clinical trials and commercial drug formulations.

As computational chemistry advances, virtual screening techniques have been employed to identify potential therapeutic applications of 1-(3,4,5-trifluorophenyl)cyclopropylmethanamine. Molecular docking studies have revealed promising interactions with targets such as kinases and transcription factors implicated in cancer progression. These virtual screening results provide a rational basis for designing structure-activity relationship (SAR) studies aimed at optimizing potency and selectivity.

The development of novel synthetic methodologies continues to expand the toolkit available for constructing complex molecules like 1-(3,4,5-trifluorophenyl)cyclopropylmethanamine. Recent innovations in flow chemistry and photoredox catalysis have enabled more efficient and scalable production processes. Such advancements not only improve yield but also reduce environmental impact by minimizing waste generation during synthesis.

In conclusion,1-(3,4,5-trifluorophenyl)cyclopropylmethanamine (CAS No. 2229151-39-5) stands out as a versatile scaffold with significant potential in medicinal chemistry. Its unique structural features offer advantages in terms of metabolic stability and binding affinity toward biological targets. Ongoing research continues to uncover new therapeutic applications for this compound and its derivatives, underscoring its importance as a valuable asset in drug discovery efforts.